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Compound of Interest

Compound Name: Disperse Red 74

CAS No.: 1533-74-0

Cat. No.: B075578 Get Quote

Abstract & Scientific Rationale
Lipid droplets (LDs) are dynamic organelles central to metabolic disease research.[1] While Oil

Red O and Nile Red are industry standards, they suffer from limitations: Oil Red O requires

critical differentiation steps and precipitates easily, while Nile Red has broad emission spectra

that can bleed into other channels.[1]

Disperse Red 74 (C.I. 11170) is a mono-azo dye traditionally used for polyester textiles.[1] Its

application in cell biology is driven by its high lipophilicity (LogP ~4.12) and solvatochromic

properties.[1] Unlike fluorogenic probes that require specific quantum yields, DR74 functions

primarily as a lysochrome—a dye that dissolves into lipids due to physical partitioning rather

than chemical bonding.[1]

Key Advantages:
High Partition Coefficient: Rapid accumulation in triacylglycerol (TAG) cores.[1]

Cost-Efficiency: Significantly cheaper than BODIPY-class dyes.[1]

Signal Stability: Resistant to photobleaching (in brightfield applications).[1]

Mechanism of Action
The staining mechanism of Disperse Red 74 relies on the Hydrophobic Effect.[1]
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Solvent Exchange: The dye is dissolved in an organic solvent (Isopropanol/DMSO) and

diluted into an aqueous buffer.[1]

Micelle Formation: In the aqueous phase, the dye forms transient micelles or aggregates.[1]

Partitioning: Upon contact with cellular lipid droplets, the dye preferentially partitions from the

aqueous phase into the hydrophobic core of the LD to minimize free energy.[1]

Chromogenesis: The azo group (-N=N-) acts as a chromophore, absorbing light in the blue-

green spectrum and appearing deep red/purple.[1]

Diagram: Mechanism & Workflow
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Caption: Thermodynamic partitioning of Disperse Red 74 from aqueous buffer into the neutral

lipid core.

Materials & Preparation
Reagents

Disperse Red 74 (Solid): CAS 61703-11-5 (Store at RT, dark).[1]

Stock Solvent: 100% Dimethyl Sulfoxide (DMSO) or 100% Isopropanol.[1]

Fixative: 4% Paraformaldehyde (PFA) in PBS (pH 7.4).[1]

Differentiation/Wash Buffer: 60% Isopropanol in ddH₂O.[1]

Mounting Medium: Aqueous-based (e.g., Glycerol/PBS).[1] Avoid xylene-based mounts as

they will dissolve the lipids.[1]
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Solution Composition Stability Notes

Stock Solution
10 mM (approx.[1] 4.7

mg/mL) in DMSO
6 Months at -20°C

Vortex until fully

dissolved. Protect

from light.[1][2]

Working Solution
Dilute Stock 1:1000 in

60% Isopropanol
Fresh Only (<1 hr)

Filter through 0.45 µm

syringe filter to

remove precipitates.

Experimental Protocol (Fixed Cells)
Safety Note: DR74 is an azo dye.[1] Handle with gloves and avoid inhalation. Treat all waste as

hazardous chemical waste.[1]

Phase 1: Cell Preparation[1]
Seed cells (e.g., HeLa, 3T3-L1 adipocytes) on sterile glass coverslips.[1]

(Optional Positive Control): Treat cells with 200 µM Oleic Acid for 12–24 hours to induce lipid

droplet formation.

Wash cells 2x with warm PBS (37°C).[1]

Phase 2: Fixation[1]
Add 4% PFA to cover cells. Incubate for 15–20 minutes at Room Temperature (RT).

Aspirate PFA and wash 3x with PBS.[1][2]

Critical: Do not use methanol or acetone for fixation, as these organic solvents extract

lipids, resulting in a false negative.[1]

Phase 3: Staining (The "Exchange" Method)[1]
Pre-wetting: Rinse cells with 60% Isopropanol for 2 minutes.[1]

Why? This equilibrates the cells to the solvent polarity, preventing cell shrinkage during

staining.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
https://pdf.benchchem.com/1670/A_Comparative_Guide_to_Neutral_Lipid_Staining_Disperse_Red_1_versus_Sudan_IV.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
https://pdf.benchchem.com/1670/A_Comparative_Guide_to_Neutral_Lipid_Staining_Disperse_Red_1_versus_Sudan_IV.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-74.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining: Add the filtered DR74 Working Solution.[1] Incubate for 15–30 minutes at RT,

protected from light.

Optimization: Adipocytes with large droplets may require up to 60 minutes.[1]

Differentiation (Crucial Step): Aspirate stain and wash briefly (10–30 seconds) with 60%

Isopropanol.[1]

Why? This removes non-specifically bound dye from the cytoplasm and membranes while

leaving the dye trapped in the hydrophobic lipid droplets.[1]

Final Wash: Wash 3x with PBS to rehydrate cells.[1]

Phase 4: Counterstaining & Mounting[1]
Nuclei: Stain with DAPI (1 µg/mL in PBS) for 5 minutes.

Mounting: Mount coverslips using an aqueous mounting medium (e.g., Fluoromount-G).[1]

Sealing: Seal edges with nail polish if imaging later.[1]

Imaging & Data Analysis
Brightfield Microscopy (Recommended)[1]

Mode: Transmitted Light / Color Brightfield.[1]

Appearance: Lipid droplets appear as distinct, deep red/purple spheres against a clear

background.[1]

Quantification: Use ImageJ/Fiji "Color Deconvolution" plugin (Vectors: H&E or ROI color

thresholding) to calculate total lipid area.[1]

Fluorescence Microscopy (Experimental)
Note: While primarily a textile dye, many azo dyes exhibit fluorescence in non-polar

environments (solvatochromism).[1]

Excitation: 488 nm or 532 nm (Blue/Green).[1]
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Emission: >590 nm (Red/Far-Red).[1]

Gain: May require higher gain than Nile Red.[1]

Comparison of Lipid Stains
Feature Disperse Red 74 Oil Red O Nile Red

Type
Azo Dye

(Lysochrome)

Diazo Dye

(Lysochrome)

Solvatochromic

Fluorophore

Specificity High (Neutral Lipids) High (Neutral Lipids)
Moderate (binds

membranes)

Preparation Needs Filtration Needs Filtration Ready-to-use

Background
Low (after

differentiation)

High (precipitates

easily)

Moderate

(cytoplasmic)

Cost $ (Low) $ (Low) $ (High)

Troubleshooting Guide
Issue Probable Cause Corrective Action

Crystals/Precipitate on Slide
Dye aggregation in aqueous

buffer.

Ensure Working Solution is

filtered (0.45 µm) immediately

before use.[1] Do not reuse

working solution.

No Staining Observed
Lipid extraction during fixation.

[1]

Ensure no alcohol/acetone

was used during fixation.[1]

Use only PFA.

High Background (Red

Cytoplasm)
Insufficient differentiation.[1]

Increase the duration of the

60% Isopropanol wash step

(Step 3.3).

Cell Shrinkage
Osmotic shock from

Isopropanol.[1]

Step up the alcohol gradient

slowly (PBS -> 30% -> 60% ->

Stain) if cells are delicate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/disperse-red-74.html
https://www.epsilonpigments.com/disperse-dyes/general/disperse-red-74.html
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/61703-11-5_1511871.html
https://www.benchchem.com/product/b075578#staining-lipid-droplets-in-cells-with-disperse-red-74
https://www.benchchem.com/product/b075578#staining-lipid-droplets-in-cells-with-disperse-red-74
https://www.benchchem.com/product/b075578#staining-lipid-droplets-in-cells-with-disperse-red-74
https://www.benchchem.com/product/b075578#staining-lipid-droplets-in-cells-with-disperse-red-74
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

